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Get Quote

Executive Summary

2'-Amino-dCTP is a modified nucleotide analogue where the 2'-hydroxyl group of the ribose
sugar is replaced by an amino group (—NHz). This modification confers two critical properties:
nuclease resistance (making it vital for aptamer development via SELEX) and chemical
reactivity (serving as a handle for post-synthetic labeling).

For the analytical scientist, 2'-Amino-dCTP presents a unique spectroscopic profile. While its
UV absorption mimics native dCTP, its NMR and conformational behaviors are distinct,
governed largely by the pKa of the 2'-amino group (~6.2). This guide details the
physicochemical metrics required for rigorous characterization and experimental validation.

Molecular Architecture & Electronic Structure
Chemical Identity[1][2]

e IUPAC Name: 2'-Amino-2'-deoxycytidine-5'-triphosphate[1]

e Formula:
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(Free Acid)[2]

e Molecular Weight: 482.17 g/mol [2]

o Key Modification: Substitution of 2'-OH with 2'-NH..

Impact on Sugar Pucker

Unlike 2'-fluoro modifications (which lock the sugar in a C3'-endo/RNA-like conformation due to
high electronegativity), the 2'-amino group is less electronegative.

e Conformation: The sugar exists in a dynamic equilibrium between C3'-endo (North, A-form
like) and C2'-endo (South, B-form like).

e pH Dependency: The protonation state of the 2'-amine (pKa = 6.[3]2) significantly influences
this equilibrium. At physiological pH (7.4), a significant fraction is unprotonated, allowing for
specific hydrogen bonding patterns different from native DNA.

UV-Visible Spectroscopy

The chromophore in 2'-Amino-dCTP is the cytosine base. The sugar modification at the 2'-
position has a negligible electronic effect on the aromatic ring's

transitions.

Quantitative Parameters

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/nucleotides-labeled-with/free-amino-group-nh2/cytidines/nu-243-2-nh2-dctp
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/nucleotides-labeled-with/free-amino-group-nh2/cytidines/nu-243-2-nh2-dctp
https://academic.oup.com/nar/article-pdf/22/1/20/6959913/22-1-20.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12082923?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Value Conditions Notes

Identical to native

271 nm pH 7.5 (Tris-HCI)
dCTP.
250 nm pH 7.5 Useful for purity ratios.
Extinction Coeff.[4] ( Used for
9.1x103Mcm-? 271 nm,pH 7.5 concentration
) determination.[2]

Purity indicator
0.82 £0.03 pH 7.5 (Protein/Phenol
contamination).

Ratio

Ratio 0.98 £ 0.03 pH 7.5 Purity indicator.

Protocol: Precise Concentration Determination

Objective: Calculate precise stock concentration using the Beer-Lambert Law (

¢ Blanking: Use the exact buffer (e.g., 10 mM Tris-HCI, pH 7.5) used to dissolve the
nucleotide.

e Dilution: Prepare a 1:50 or 1:100 dilution to bring Absorbance (

) between 0.2 and 0.8.

e Measurement: Scan from 220 nm to 320 nm.

e Calculation:

Nuclear Magnetic Resonance (NMR) Profiling

NMR is the definitive method for structural verification, particularly for confirming the presence
of the 2'-amino group and the integrity of the triphosphate chain.
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P NMR (Phosphorus)

Verifies the triphosphate state and absence of degradation products (mono/diphosphates or
inorganic phosphate).

e -Phosphate:
to
ppm (Doublet).
e -Phosphate:
to
ppm (Doublet).
e -Phosphate:

to

ppm (Triplet).

Note: Shifts are pH and counter-ion dependent (e.g., Sodium vs. Lithium salts).

H NMR (Proton)

Diagnostic signals for the 2'-modification:
e H1' (Anomeric):

ppm (Doublet or Pseudotriplet).

o H2' (Diagnostic): Upfield shift compared to ribose. The presence of the amino group shields
this proton relative to the hydroxyl.

e H5/H6 (Cytosine): Characteristic doublets at
ppm (H5) and

ppm (H6).
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The Critical Role of pKa (2'-Amine)

The pKa of the 2'-amino group is approximately 6.2.[3][5] This is lower than a typical primary
amine (pKa ~10) due to the electron-withdrawing effect of the sugar-phosphate backbone and
the nucleobase.

Implications for Research:

» Labeling Reactions (pH 8.5+): To label the amine with NHS-esters, the pH must be
significantly above 6.2 to ensure the amine is deprotonated (

) and nucleophilic.

» Duplex Stability (pH 7.0): At neutral pH, the group is partially protonated. In SELEX, this can
lead to pH-dependent aptamer folding.

» Nuclease Resistance: The 2'-amino group prevents the formation of the 2',3'-cyclic
phosphate intermediate required for hydrolysis by many RNases, conferring stability.

Visualization: Quality Control & Application

Workflows
Diagram: QC Characterization Workflow

This workflow ensures the material is suitable for high-stakes applications like SELEX or
therapeutic development.

UV-Vis Spectroscopy
Step 1 (Conc. & Purity)

%&
RP-HPLC Step 3
____________ Repurity ______————-—-- (>95% Purity Check)

2'-Amino-dCTP
Raw Sample

ESI-MS Step 4 31P NMR Pass Release for
(Mass Confirmation) (Triphosphate Integrity) SELEX / Labeling

Click to download full resolution via product page

Caption: Sequential QC workflow. UV confirms concentration, HPLC removes contaminants,
MS validates identity, and NMR ensures triphosphate integrity.

Diagram: pH-Dependent Labeling Mechanism
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Visualizing why pH control is critical for utilizing the 2'-amino handle.

pH < 6.0
Protonated State
(Non-Reactive)

ncrease pH

pH ~ 6.2 (pKa)
Equilibrium State

NHS-Ester Dye
(Electrophile)

Deprotonated State
(Nucleophilic -NH2)

Labeled dCTP
(Stable Amide Bond)

Click to download full resolution via product page

Caption: The 2'-amino group (pKa 6.[3]2) requires basic conditions (pH > 8.0) to exist as a
nucleophile for efficient conjugation with NHS-esters.

Experimental Protocols
Post-Synthetic Labeling Assay

Purpose: To verify the reactivity of the 2'-amino group.
o Buffer: Prepare 0.1 M Sodium Bicarbonate (pH 8.5). Crucial: High pH ensures -NH: state.
e Reaction: Mix 10 nmol 2'-Amino-dCTP with 50 nmol NHS-Fluorescein (dissolved in DMSO).

e Incubation: 1 hour at Room Temperature in the dark.
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 Purification: Silica-based spin column or HPLC to remove free dye.
» Validation: Measure Absorbance at 260 nm (nucleotide) and 495 nm (dye).

o Success Criteria: Appearance of a new peak at 495 nm co-eluting with the nucleotide on
HPLC.

Storage & Handling

e Temperature: Store at -20°C or -80°C.
o Buffer: Avoid acidic buffers for long-term storage to prevent hydrolysis of the triphosphate.

 Stability: The 2'-amino bond is stable, but the triphosphate moiety is susceptible to hydrolysis
(half-life ~6-12 months in solution if not handled properly).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Properties of 2'-Amino-dCTP: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12082923/docs#spectroscopic-properties-of-2-
amino-dctp-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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